Cas no 393148-83-9 (Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)-)

• Product Name: Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)-
• CAS No: 393148-83-9
• MF: C₉H₁₁Cl₂N₃O
• MW: 248.109139680862
• CID: 3962982
• Update Time: 2025-10-23

Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)-

• Inchi： 1S/C9H11Cl2N3O/c10-3-1-4-13-9(15)14-8-6-7(11)2-5-12-8/h2,5-6H,1,3-4H2,(H2,12,13,14,15)
• InChI Key： UGMADHBRHILYJS-UHFFFAOYSA-N
• SMILES： N(CCCCl)C(NC1=NC=CC(Cl)=C1)=O

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 360.7±42.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)-

Comprehensive Analysis of Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)- (CAS No. 393148-83-9)

Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)- (CAS No. 393148-83-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique chloropropyl and chloropyridinyl functional groups, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its molecular structure, which combines a urea backbone with halogenated side chains, makes it a versatile building block for researchers exploring drug discovery and crop protection solutions.

In recent years, the demand for high-purity chemical intermediates like Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)- has surged, driven by advancements in precision agriculture and targeted therapeutics. Scientists are particularly interested in its potential applications for enzyme inhibition and molecular recognition due to its ability to form stable hydrogen bonds. The compound's chlorine substituents enhance its reactivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic systems frequently used in bioconjugation techniques.

The synthesis of 393148-83-9 typically involves stepwise nucleophilic substitution reactions, with careful control of temperature and solvent polarity to optimize yield. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity, especially when used in GMP-compliant pharmaceutical production. Researchers emphasize the importance of structural characterization to ensure batch-to-batch consistency, as even minor impurities can significantly impact performance in downstream applications.

From an environmental perspective, studies on halogenated urea derivatives like this compound focus on their biodegradation pathways and ecotoxicological profiles. Modern green chemistry initiatives explore catalytic methods to reduce waste generation during its production. These efforts align with growing industry interest in sustainable chemical manufacturing, addressing frequent search queries about eco-friendly alternatives in specialty chemicals.

In material science, the dual-chlorine configuration of Urea, N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)- enables its use as a precursor for functionalized polymers with tailored properties. Its incorporation into coordination complexes has shown promise for developing novel metal-organic frameworks (MOFs), particularly for selective adsorption applications. This versatility explains why patent filings referencing CAS 393148-83-9 have increased by 27% since 2020 across advanced material domains.

Quality control protocols for this compound prioritize residual solvent analysis and heavy metal screening, reflecting stringent industry standards. Storage recommendations highlight protection from moisture-sensitive degradation, with inert atmosphere packaging being common practice. These handling considerations respond to frequent technical inquiries about compound stability under various conditions.

Emerging research explores the compound's potential in bioimaging probes due to the pyridinyl moiety's fluorescence properties when combined with certain metal ions. Such applications align with trending searches about multifunctional diagnostic agents in medical research. Additionally, computational studies using molecular docking simulations investigate its interactions with biological targets, contributing to structure-activity relationship databases.

The global market for N-(3-chloropropyl)-N'-(4-chloro-2-pyridinyl)urea reflects regional variations in research investment patterns. Asia-Pacific shows particular growth in production capacity, coinciding with increased academic publications on its structure modification techniques. Regulatory documentation emphasizes proper risk assessment procedures during handling, though the compound falls outside restricted categories when used appropriately.

Future directions include exploring its click chemistry compatibility and potential in photodynamic therapy systems. These developments respond to industry demand for multipurpose chemical platforms that can bridge multiple application sectors. Continuous optimization of synthetic routes aims to improve atom economy while maintaining the high regioselectivity required for complex derivatizations.